Cas no 551931-14-7 (methyl (2E)-3-[(E)-4-methylbenzoyloxy]prop-2-enoate)

• Product Name: methyl (2E)-3-[(E)-4-methylbenzoyloxy]prop-2-enoate
• CAS No: 551931-14-7
• CID: 4654978
• Update Time: 2025-11-01

methyl (2E)-3-[(E)-4-methylbenzoyloxy]prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• methyl (2E)-3-[(E)-4-methylbenzoyloxy]prop-2-enoate

Additional information on methyl (2E)-3-[(E)-4-methylbenzoyloxy]prop-2-enoate

Methyl (2E)-3-[(E)-4-methylbenzoyloxy]prop-2-enoate: A Comprehensive Overview

Methyl (2E)-3-[(E)-4-methylbenzoyloxy]prop-2-enoate, identified by the CAS number 551931-14-7, is a compound of significant interest in various scientific and industrial applications. This compound belongs to the class of esters and exhibits a unique structure that combines both aromatic and unsaturated functionalities. The molecule's structure, featuring a methyl group attached to a propenoate moiety with an (E)-4-methylbenzoyloxy substituent, makes it a versatile compound with potential applications in fields such as pharmaceuticals, agrochemicals, and specialty chemicals.

The methyl (2E)-3-[(E)-4-methylbenzoyloxy]prop-2-enoate structure is characterized by its conjugated double bonds and aromatic substituents, which contribute to its stability and reactivity. Recent studies have highlighted its potential as a precursor in the synthesis of bioactive compounds. For instance, researchers have explored its role in the development of novel anti-inflammatory agents, where its ability to modulate specific enzyme activities has shown promise.

One of the key aspects of this compound is its stereochemistry. The (E) configuration at both the propenoate and benzoyloxy groups ensures a specific spatial arrangement that can influence its interactions with biological systems. This stereochemical integrity is crucial for applications in asymmetric synthesis, where precise control over molecular geometry is essential. Recent advancements in asymmetric catalysis have further enhanced our ability to synthesize this compound with high enantiomeric purity, opening new avenues for its use in chiral drug development.

The synthesis of methyl (2E)-3-[(E)-4-methylbenzoyloxy]prop-2-enoate typically involves multi-step processes that include esterification and conjugate addition reactions. Innovations in catalytic systems have made these processes more efficient and environmentally friendly. For example, the use of transition metal catalysts has enabled the selective formation of the desired stereochemistry with minimal by-products, aligning with current trends toward sustainable chemical manufacturing.

In terms of applications, this compound has found utility in the formulation of cosmetic products due to its ability to act as a stabilizing agent for fragrances and active ingredients. Its compatibility with various cosmetic bases and its mild nature make it suitable for use in skincare products targeting sensitive skin types. Additionally, it has been investigated for its potential as a food additive, where its role as an emulsifier or stabilizer could enhance the shelf life and sensory properties of food products.

Recent research has also delved into the pharmacological properties of methyl (2E)-3-[(E)-4-methylbenzoyloxy]prop-2-enoate, particularly its effects on cellular signaling pathways. Studies have shown that it can modulate receptor activity, suggesting potential applications in the treatment of chronic diseases such as cancer and neurodegenerative disorders. However, further preclinical studies are required to fully understand its therapeutic potential and safety profile.

From an environmental perspective, the compound's biodegradability and toxicity profile are critical considerations for its industrial use. Preliminary assessments indicate that it exhibits moderate biodegradability under aerobic conditions, which aligns with regulatory requirements for eco-friendly chemical products. Nonetheless, ongoing research is focused on optimizing its environmental footprint through green chemistry approaches.

In conclusion, methyl (2E)-3-[(E)-4-methylbenzoyloxy]prop-2-enoate (CAS No. 551931-14-7) is a multifaceted compound with diverse applications across various industries. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable tool in modern chemistry. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.